Gold chloride (VAN)

• CAS No.: 11118-27-7
• Molecular Formula: AuCl-
• Molecular Weight: 232.42 g/mol
• IUPAC Name: gold;chloride
• InChI: InChI=1S/Au.ClH/h;1H/p-1
• InChI Key: HZYWFQBABNUAAP-UHFFFAOYSA-M
• SMILES: [Cl-].[Au]
• Related CAS: 10294-29-8 (AuCl); 10294-30-1 (AuCl3 dihydrate); 13453-07-1 (AuCl3)

Description

Gold chloride, traditionally known as auric chloride, is an inorganic compound composed of gold and chlorine with the molecular formula AuCl₃. It is a red crystalline solid that is hygroscopic and light-sensitive. Gold chloride is primarily used in organic synthesis and as a precursor to other gold compounds. It is also utilized in various industrial applications due to its unique properties.

Preparation Methods

Gold chloride can be synthesized through several methods:

• Direct Chlorination: : Gold metal reacts with chlorine gas to form gold chloride. This reaction is typically carried out at elevated temperatures: [ 2Au + 3Cl_2 \rightarrow 2AuCl_3 ]

• Reduction of Tetrachloroauric Acid: : Gold chloride can also be prepared by reducing tetrachloroauric acid (HAuCl₄) with reducing agents such as phosphorus, formaldehyde, or sodium borohydride. This method is commonly used for the preparation of colloidal gold particles.

• Industrial Production: : In industrial settings, gold chloride is produced by bubbling chlorine gas through water containing gold metal at around 50°C. The resulting gold chloride solution is stable and can be stored for extended periods .

Chemical Reactions Analysis

Gold chloride undergoes various chemical reactions, including:

• Oxidation and Reduction: : Gold chloride can be reduced to metallic gold using reducing agents like sodium borohydride or formaldehyde. It can also act as an oxidizing agent in organic reactions.

• Substitution Reactions: : Gold chloride reacts with ligands to form coordination complexes. For example, it reacts with potassium cyanide to form potassium dicyanoaurate: [ AuCl_3 + 4KCN \rightarrow K[Au(CN)_4] + 3KCl ]

• Decomposition: : When heated, gold chloride decomposes to form gold and chlorine gas: [ 2AuCl_3 \rightarrow 2Au + 3Cl_2 ]

Scientific Research Applications

Gold chloride has a wide range of scientific research applications:

• Chemistry: : It is used as a catalyst in organic synthesis and for the preparation of gold nanoparticles. Gold chloride is also employed in the doping of organic conducting compounds to enhance their conductivity .

• Biology and Medicine: : Gold chloride is used in the synthesis of gold nanoparticles, which have applications in drug delivery, contrast-enhanced optical imaging, and photothermal therapy. It is also utilized in immunoelectron microscopy for the localization of antigens in cells and tissues .

• Industry: : Gold chloride is used in the production of gold cages for surface plasmonics and surface-enhanced Raman spectroscopy. It is also employed in the preparation of nanocrystalline superlattices in gold colloidal solutions .

Mechanism of Action

The mechanism of action of gold chloride involves its interaction with various molecular targets and pathways:

• Enzyme Inhibition: : Gold chloride interacts with cysteine or selenocysteine-containing enzymes such as thioredoxin reductase, phosphatases, and cathepsin. These interactions can inhibit enzyme activity and trigger cellular responses .

• Autophagy and Apoptosis: : Some gold chloride complexes induce autophagy or interact with topoisomerase I or the ubiquitin-proteasome system, leading to cell death via reactive oxygen species (ROS) generation .

Comparison with Similar Compounds

Gold chloride can be compared with other gold halides and similar compounds:

• Gold (I) Chloride (AuCl): : Unlike gold chloride, gold (I) chloride is a yellow solid that is less stable and decomposes at lower temperatures. It is prepared by the thermal decomposition of gold chloride .

• Gold (III) Bromide (AuBr₃): : Gold (III) bromide is similar to gold chloride in structure and reactivity. Both compounds form trihalides and have square planar coordination geometry .

• Gold (III) Fluoride (AuF₃): : Gold (III) fluoride is another gold halide that can be synthesized from gold chloride. It shares similar properties but is less commonly used .

Gold chloride stands out due to its versatility in various chemical reactions and its extensive applications in scientific research and industry.